ethyl 2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)propanoate

• IUPAC Name: ethyl 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]propanoate
• InChI: InChI=1S/C19H21N5O5S/c1-4-29-17(26)11(2)30-19-23-22-15(8-12-9-16(25)21-18(27)20-12)24(19)13-6-5-7-14(10-13)28-3/h5-7,9-11H,4,8H2,1-3H3,(H2,20,21,25,27)
• InChI Key: KTCDLRSNASOVQY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)SC1=NN=C(N1C2=CC(=CC=C2)OC)CC3=CC(=O)NC(=O)N3
• Molecular Formula: C19H21N5O5S
• Molecular Weight: 431.5 g/mol
• CAS No.: 852152-70-6

Description

Ethyl 2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)propanoate is a useful research compound. Its molecular formula is C19H21N5O5S and its molecular weight is 431.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed methods to synthesize and characterize novel chemical entities related to ethyl 2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)propanoate. For instance, studies have focused on the synthesis of pyrazolopyrimidinyl keto-esters and their derivatives, showcasing their potential enzymatic activity enhancement properties (Abd & Awas, 2008). Furthermore, the creation of polynuclear pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines and thiazolo[3',2':2,3][1,2,4]triazolo[1,5-a]pyridines from related esters indicates a broad interest in expanding the utility and understanding of such compounds in chemical research (El‐Kazak & Ibrahim, 2013).

Biological Activities

The antimicrobial and antitumor activities of derivatives of this compound have been a significant area of investigation. Compounds synthesized from similar structural frameworks have been evaluated for their potential in treating various diseases. For example, the synthesis and evaluation of novel pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines and thiazolopyrimidines derived from visnaginone and khellinone showcased their anti-inflammatory and analgesic properties, suggesting a pathway for new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Molecular Design and Docking Studies

Molecular docking studies have been conducted to understand the binding affinities and mechanisms of action of these compounds against specific biological targets. These studies provide insights into the potential therapeutic applications of these molecules and guide the design of more effective drugs. For instance, molecular stabilities, conformational analyses, and molecular docking studies of benzimidazole derivatives bearing 1,2,4-triazole as EGFR inhibitors illustrate the process of optimizing compounds for targeted cancer therapy (Karayel, 2021).